5-bromo-N-(2-methoxy-2-(o-tolyl)ethyl)thiophene-2-sulfonamide

• IUPAC Name: 5-bromo-N-[2-methoxy-2-(2-methylphenyl)ethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C14H16BrNO3S2/c1-10-5-3-4-6-11(10)12(19-2)9-16-21(17,18)14-8-7-13(15)20-14/h3-8,12,16H,9H2,1-2H3
• InChI Key: SGRDFYBOQXJILN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(CNS(=O)(=O)C2=CC=C(S2)Br)OC
• Molecular Formula: C14H16BrNO3S2
• Molecular Weight: 390.3 g/mol

Description

• ChemSpider ID : 22040658

Scientific Research Applications

Ocular Hypotensive Activity

A series of substituted thiophene-2-sulfonamides, including derivatives similar to the specified compound, has been evaluated for their topical ocular hypotensive activity. These compounds are studied for their potential in treating glaucoma by inhibiting carbonic anhydrase, which is crucial for controlling eye pressure. Optimizations have been made to balance water solubility, inhibitory potency, and minimizing side effects related to pigment binding in the iris, highlighting the therapeutic potential in eye care (Prugh et al., 1991).

CCR4 Receptor Antagonists

Research has identified thiophene-2-sulfonamide derivatives as hits in high-throughput screening for CCR4 receptor antagonists. These compounds are foundational in developing new treatments for conditions modulated by the CCR4 receptor, illustrating the role of such sulfonamides in advancing drug discovery (Kindon et al., 2017).

Photodynamic Therapy for Cancer

A new zinc phthalocyanine derivative has been synthesized, featuring benzenesulfonamide groups with promising properties for photodynamic therapy (PDT). These compounds exhibit high singlet oxygen quantum yield and good fluorescence properties, making them potential candidates for treating cancer via PDT. This research underscores the versatility of sulfonamide derivatives in developing therapeutic agents (Pişkin et al., 2020).

Antimicrobial Agents

Thiophene derivatives, including those with sulfonamide moieties, have been synthesized and tested for their ability to inhibit biofilm formation by marine bacteria. This research points towards the potential application of these compounds as new antimicrobial agents, especially in preventing biofilm-associated infections and marine biofouling (Benneche et al., 2011).

Molecular Electronics

The use of aryl bromides, including those similar to the compound of interest, as building blocks for molecular wires, demonstrates the relevance of such materials in the field of molecular electronics. These components serve as precursors for creating conductive pathways in electronic devices, highlighting the intersection between organic chemistry and electronic engineering (Stuhr-Hansen et al., 2005).